Cas no 1214339-75-9 (6-Fluoro-5-(pyridin-3-yl)picolinic acid)

• Product Name: 6-Fluoro-5-(pyridin-3-yl)picolinic acid
• CAS No: 1214339-75-9
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 4925576
• Update Time: 2025-06-09

6-Fluoro-5-(pyridin-3-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(pyridin-3-yl)picolinic acid

• Inchi： 1S/C11H7FN2O2/c12-10-8(7-2-1-5-13-6-7)3-4-9(14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key： UNTZTZMNSCWBBB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C(=O)O)N=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1

Additional information on 6-Fluoro-5-(pyridin-3-yl)picolinic acid

6-Fluoro-5-(pyridin-3-yl)picolinic acid (CAS No. 1214339-75-9): A Comprehensive Overview

6-Fluoro-5-(pyridin-3-yl)picolinic acid (CAS No. 1214339-75-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 6-Fluoro-5-(pyridin-3-yl)picolinic acid.

Chemical Structure and Properties

6-Fluoro-5-(pyridin-3-yl)picolinic acid is a heterocyclic compound with a molecular formula of C₁₂H₈FNO₂. The molecule consists of a pyridine ring fused to a picolinic acid moiety, with a fluorine atom substituting at the 6-position of the picolinic acid ring. This unique structural arrangement imparts specific chemical properties to the compound, such as enhanced solubility and stability. The presence of the carboxylic acid group also allows for various chemical modifications, making it a versatile starting material for drug development.

Synthesis Methods

The synthesis of 6-Fluoro-5-(pyridin-3-yl)picolinic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 6-fluoropicolinonitrile with 3-bromopyridine in the presence of a palladium catalyst. This method, known as the Suzuki-Miyaura coupling reaction, is highly efficient and yields high purity products. Another notable synthesis route involves the condensation of 6-fluoropicolinoyl chloride with pyridine followed by hydrolysis to form the carboxylic acid. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

Biological Activities

6-Fluoro-5-(pyridin-3-yl)picolinic acid has been investigated for its biological activities, particularly in the context of pharmacological research. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated promising antitumor effects by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings have sparked interest in exploring its potential as a therapeutic agent for various diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 6-Fluoro-5-(pyridin-3-yl)picolinic acid are diverse and promising. Recent research has focused on its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound effectively reduces inflammation and improves disease symptoms in animal models. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human patients.

In addition to its anti-inflammatory properties, 6-Fluoro-5-(pyridin-3-yl)picolinic acid has also shown potential as an anticancer agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves multiple pathways, such as inducing cell cycle arrest and promoting apoptosis. These findings have led to further investigations into its use as a novel therapeutic strategy for cancer treatment.

Mechanisms of Action

The biological activities of 6-Fluoro-5-(pyridin-3-yl)picolinic acid are attributed to its ability to modulate key signaling pathways involved in inflammation and cancer. One of the primary mechanisms is through the inhibition of cyclooxygenase (COX) enzymes, which are crucial for prostaglandin synthesis and play a central role in inflammation. By inhibiting COX activity, this compound can effectively reduce inflammatory responses.

In cancer cells, 6-Fluoro-5-(pyridin-3-yl)picolinic acid exerts its antitumor effects by targeting multiple signaling pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that regulates genes involved in cell survival and proliferation. Additionally, it can induce apoptosis by activating caspase enzymes and disrupting mitochondrial function.

Future Directions and Challenges

The future prospects for 6-Fluoro-5-(pyridin-3-yl)picolinic acid are promising but not without challenges. One major challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Researchers are actively working on developing prodrugs or delivery systems that can improve the therapeutic index of this compound.

Another area of focus is identifying novel targets and mechanisms that can be modulated by this compound. Ongoing studies are exploring its interactions with other signaling pathways and cellular processes to gain a more comprehensive understanding of its biological activities.

In conclusion, 6-fluoro-5-(pyridin-3-ylicolic acid) (CAS No. 1214339-75-9) is a promising compound with diverse biological activities and potential clinical applications. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.